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Compound of Interest

Compound Name:
3-Acetyl-3-chlorodihydrofuran-

2(3H)-one

Cat. No.: B141962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known physical

properties of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one, a key intermediate in pharmaceutical

and agrochemical synthesis. This document includes tabulated physical data, detailed

experimental protocols for property determination, and a visualization of its synthetic pathway.

Core Physical Properties
3-Acetyl-3-chlorodihydrofuran-2(3H)-one is a halogenated lactone that presents as a

colorless to yellow liquid or a low-melting solid. Its utility as a versatile intermediate in organic

synthesis underscores the importance of understanding its physical characteristics for process

development, reaction optimization, and safety assessments.

Quantitative Physical Data
The table below summarizes the key physical properties of 3-Acetyl-3-chlorodihydrofuran-
2(3H)-one.
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Property Value Notes

Molecular Formula C₆H₇ClO₃

Molecular Weight 162.57 g/mol

CAS Number 2986-00-7

Appearance
Colorless to yellow liquid or

semi-solid

May exist in different states at

ambient temperature.

Melting Point 2.2-3.0 °C

Boiling Point 54-55 °C at 0.1 Torr (reduced pressure)

Density 1.325 g/cm³ at 15 °C

Solubility
Slightly soluble in Chloroform

and Methanol
Qualitative assessment.

Spectral Data (IR) Conforms to Structure

Spectral Data (NMR) Conforms to Structure

Experimental Protocols
This section details the methodologies for determining the physical properties of 3-Acetyl-3-
chlorodihydrofuran-2(3H)-one.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid phase of the compound

transitions to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Thermometer (calibrated)
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Mortar and pestle

Procedure:

Ensure the sample of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one is in a solid state. If it is a

liquid or semi-solid at room temperature, cool the sample until it solidifies.

Grind a small amount of the solidified sample into a fine powder using a mortar and pestle.

Pack the capillary tube with the powdered sample to a height of 2-3 mm by tapping the

sealed end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of approximately 1-2 °C per minute.

Record the temperature at which the first drop of liquid is observed (the beginning of the

melting range).

Continue heating and record the temperature at which the last solid crystal melts (the end of

the melting range).[1][2][3][4]

Boiling Point Determination (Under Reduced Pressure)
Objective: To determine the boiling point of the compound at a specified reduced pressure to

prevent decomposition at higher temperatures.

Apparatus:

Vacuum distillation apparatus (including a round-bottom flask, distillation head with

thermometer adapter, condenser, and receiving flask)

Vacuum pump or water aspirator

Manometer

Heating mantle

Stirring bar
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Procedure:

Assemble the vacuum distillation apparatus, ensuring all glass joints are properly sealed with

vacuum grease.

Place the liquid sample of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one and a stirring bar into

the round-bottom flask.

Connect the apparatus to the vacuum source and the manometer.

Gradually reduce the pressure in the system to the desired level (e.g., 0.1 Torr).

Begin heating the sample while stirring.

Observe the temperature on the thermometer. The boiling point is the stable temperature at

which the liquid is actively boiling and vapor is condensing and collecting in the receiving

flask.[5][6][7][8]

Density Measurement (Pycnometer Method)
Objective: To determine the mass per unit volume of the liquid compound.

Apparatus:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Thermometer

Constant temperature bath

Procedure:

Clean and dry the pycnometer thoroughly and record its empty mass (m1).

Fill the pycnometer with distilled water and place it in a constant temperature bath set to 15

°C until thermal equilibrium is reached.
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Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and record the

mass of the pycnometer filled with water (m2).

Empty and dry the pycnometer.

Fill the pycnometer with the liquid sample of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one and

bring it to 15 °C in the constant temperature bath.

Dry the outside and record the mass of the pycnometer filled with the sample (m3).

Calculate the density of the sample using the known density of water at 15 °C.[9][10][11]

Solubility Determination (Qualitative)
Objective: To qualitatively assess the solubility of the compound in various solvents.

Apparatus:

Small test tubes

Vortex mixer

Pipettes

Procedure:

Place approximately 0.1 mL of liquid 3-Acetyl-3-chlorodihydrofuran-2(3H)-one into a test

tube.

Add 1 mL of the solvent to be tested (e.g., chloroform, methanol) in small portions, vortexing

after each addition.

Observe whether the compound dissolves completely to form a homogeneous solution.

Record the compound as soluble, slightly soluble, or insoluble based on visual inspection.

[12][13][14][15][16]

Spectroscopic Analysis (FTIR and NMR)
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Objective: To obtain the infrared and nuclear magnetic resonance spectra for structural

confirmation.

General FTIR Procedure (Neat Liquid):

Ensure the ATR crystal of the FTIR spectrometer is clean.

Place a drop of the liquid sample directly onto the ATR crystal.

Acquire the spectrum over the desired range (e.g., 4000-400 cm⁻¹).[17][18][19][20][21]

General NMR Procedure:

Dissolve 5-20 mg of the compound in approximately 0.6-0.7 mL of a suitable deuterated

solvent (e.g., CDCl₃).

Transfer the solution to a clean NMR tube.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.[22][23][24][25][26]

Synthesis Workflow
3-Acetyl-3-chlorodihydrofuran-2(3H)-one can be synthesized via the chlorination of the

sodium salt of 2-acetyl-γ-butyrolactone. The following diagram illustrates the general workflow

of this synthesis.
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Synthesis of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one

Reactants
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Work-up
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2-acetyl-γ-butyrolactone
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(20-30 °C, 3 hours)
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3-Acetyl-3-chlorodihydrofuran-2(3H)-one
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Caption: Workflow for the synthesis of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physical Properties of 3-Acetyl-3-
chlorodihydrofuran-2(3H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141962#3-acetyl-3-chlorodihydrofuran-2-3h-one-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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